![molecular formula C13H15NO4S B7465011 N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide](/img/structure/B7465011.png)
N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide
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Overview
Description
N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide, also known as ADTC, is a chemical compound with potential applications in scientific research. It belongs to the class of thiolane-3-carboxamides and has a molecular formula of C13H13NO3S.
Mechanism of Action
The mechanism of action of N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide is not fully understood, but it is thought to involve the inhibition of key enzymes involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are key processes in cancer metastasis. Additionally, this compound has been shown to have neuroprotective effects, potentially through its inhibition of HDACs.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide in laboratory experiments is its potential specificity for cancer cells and neurodegenerative diseases. Additionally, this compound has been shown to have low toxicity in vitro. However, one limitation of using this compound is its relatively low yield in synthesis, which can make it difficult to obtain sufficient quantities for experiments.
Future Directions
There are several potential future directions for research on N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide. One area of focus could be on optimizing the synthesis method to increase the yield of the reaction. Additionally, further studies could be conducted to elucidate the precise mechanism of action of this compound, particularly with regard to its effects on HDACs. Finally, additional preclinical studies could be conducted to further explore the potential therapeutic applications of this compound in cancer and neurodegenerative diseases.
Synthesis Methods
The synthesis of N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide involves the reaction of 2-acetylphenyl isothiocyanate with cyclohexane-1,3-dione in the presence of a base, followed by acidification to yield the final product. The yield of the reaction is typically around 50%.
Scientific Research Applications
N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide has been studied for its potential use in cancer research. It has been shown to inhibit the growth of cancer cells in vitro, particularly in breast cancer and melanoma cell lines. Additionally, this compound has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(2-acetylphenyl)-1,1-dioxothiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4S/c1-9(15)11-4-2-3-5-12(11)14-13(16)10-6-7-19(17,18)8-10/h2-5,10H,6-8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABGWVLVGWNSZGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1NC(=O)C2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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